Cas no 17467-18-4 (3-Methyl-N-phenyl-1,2,4-thiadiazol-5-amine)

• Product Name: 3-Methyl-N-phenyl-1,2,4-thiadiazol-5-amine
• CAS No: 17467-18-4
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 5311367
• PubChem ID: 12600760
• Update Time: 2023-08-25

3-Methyl-N-phenyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4242407
• 17467-18-4
• AKOS040730667
• F6790-0116
• 3-methyl-N-phenyl-1,2,4-thiadiazol-5-amine
• N-Phenyl-3-methyl-1,2,4-thiadiazole-5-amine
• 3-Methyl-N-phenyl-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C9H9N3S/c1-7-10-9(13-12-7)11-8-5-3-2-4-6-8/h2-6H,1H3,(H,10,11,12)
• InChI Key： JLSPMPIVBMKBEA-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=CC=C2)=NC(C)=N1

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 113-114 °C(Solvent: Water)
• Boiling Point: 328.7±25.0 °C(Predicted)
• pka: 2.15±0.30(Predicted)